Cas no 6076-13-7 (4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 6076-13-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD05731957
• CID: 520103
• PubChem ID: 648852
• Update Time: 2025-05-22

4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-
• INDAZOLE-3-CARBOXYLIC ACID
• SR-01000597147-1
• 4,5,6,7-tetrahydro-2~{H}-indazole-3-carboxylic acid
• Oprea1_089683
• AKOS000271448
• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-
• MLS000074645
• MFCD05731957
• DTXCID40300536
• AC-22874
• SMR000012294
• ALBB-008809
• PD181934
• F14516
• 4,5,6,7-Tetrahydro-2H-indazole-3-carboxylic acid, AldrichCPR
• 2H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-
• DA-03355
• 4,5,6,7-Tetrahydro-2H-indazole-3-carboxylic acid
• F0917-7549
• AKOS005350674
• SCHEMBL1808017
• 4,5,6,7-Tetrahydroindazol-3-carbonsaure
• F1907-0089
• Z359419742
• HMS1378G20
• ChemDiv2_003320
• BDBM50132142
• CS-0369096
• 714255-28-4
• DTXSID00349466
• EG-0015
• STK391766
• BS-3906
• SR-01000597147
• CHEMBL338405
• 4,5,6,7-tetrahydro-1 h-indazole-3-carboxylic acid
• 6076-13-7
• MFCD02939914
• EN300-33435
• 4,5,6,7-Tetrahydro-2H-indazole-3-carboxylicacid
• HMS2188P17
• SY079238
• 3-Carboxy-4,5,6,7-tetrahydroindazole; 4,5,6,7-Tetrahydroindazole-3-carboxylic Acid;
• CS-0071684
• SB75066
• M2K
• AB00410421-04
• EU-0066595
• SDCCGSBI-0660098.P001

• MDL： MFCD05731957
• Inchi： InChI=1S/C8H10N2O2/c11-8(12)7-5-3-1-2-4-6(5)9-10-7/h1-4H2,(H,9,10)(H,11,12)
• InChI Key： LWXNHFZBFJMHGU-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C(=NN2)C(=O)O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 266-270 °C (dec.)
• Boiling Point: 440.7±45.0 °C at 760 mmHg
• Flash Point: 220.4±28.7 °C
• Refractive Index: 1.624
• PSA: 65.98000
• LogP: 0.98670
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid

Recent Advances in the Study of 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid (CAS: 6076-13-7)

4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid (CAS: 6076-13-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and neurodegenerative disease treatments. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid is its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. Recent research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized a combination of molecular docking and in vitro assays to identify the most promising candidates, with several derivatives showing nanomolar affinity for CDK2 and CDK4.

In addition to its kinase inhibitory properties, 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid has been investigated for its anti-inflammatory effects. A 2023 study in the European Journal of Pharmacology reported that this compound and its analogs can modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent preclinical studies have shown that 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These effects are attributed to their ability to inhibit oxidative stress and reduce amyloid-beta aggregation, as demonstrated in a 2022 study published in ACS Chemical Neuroscience.

The synthesis and optimization of 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled more efficient and environmentally friendly synthetic routes, as highlighted in a 2023 paper in Organic Process Research & Development. These methods not only improve yield and purity but also reduce the environmental impact of large-scale production, making the compound more accessible for further research and development.

In conclusion, 4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid (CAS: 6076-13-7) continues to be a promising scaffold in medicinal chemistry, with recent studies uncovering its potential in diverse therapeutic areas. Its versatility, combined with advances in synthetic methodologies, positions it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanisms of action and optimizing its pharmacokinetic properties to facilitate clinical translation.